Phosphothiophosphoric acid-adenylate ester

• CAS RN: 35094-46-3
• Molecular Formula: C10H16N5O12P3S
• Molecular Weight: 523.25 g/mol
• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] dihydroxyphosphinothioyl hydrogen phosphate
• InChI: InChI=1S/C10H16N5O12P3S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(25-10)1-24-28(18,19)26-29(20,21)27-30(22,23)31/h2-4,6-7,10,16-17H,1H2,(H,18,19)(H,20,21)(H2,11,12,13)(H2,22,23,31)/t4-,6-,7-,10-/m1/s1
• InChI Key: NLTUCYMLOPLUHL-KQYNXXCUSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OP(=O)(O)OP(=S)(O)O)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OP(=O)(O)OP(=S)(O)O)O)O)N
• Other CAS RN: 117750-47-7; 35094-46-3
• synonyms: (gamma-S)ATP; adenosine 5'-(3-thio)triphosphate; adenosine 5'-(gamma-S)triphosphate; adenosine 5'-O-(3-thiotriphosphate); adenosine 5'-O-(gamma-thiotriphosphate); adenosine 5'-O-thiotriphosphate; adenosine 5'-thiotriphosphate; adenosine-5'-(3-thiotriphosphate); ATP gamma-S; ATPgammaS; gamma-thio-ATP

Description

Adenosine 5'-[gamma-thio]triphosphate is a nucleoside triphosphate analogue that is ATP in which one of the oxygens attached to 3-phosphate group is replaced by sulfur. It derives from an ATP and a ({[(2R,3S,4R,5R)-3,4-dihydroxy-5-(9H-purin-9-yl)oxolan-2-yl]methyl phosphonato}oxy)(phosphonatooxy)phosphinate.
A nucleoside triphosphate analogue that is ATP in which one of the oxygens attached to 3-phosphate group is replaced by sulfur.

Scientific Research Applications

Chemical Degradation of Polymers

Phosphothiophosphoric acid-adenylate ester and similar compounds can act as effective degrading agents for polymers like polyurethanes, polycarbonates, and polyamides. These esters introduce fire retardant properties in the recovered molecules, making the degraded products suitable for reuse in the preparation of rigid polyurethane foams (Mitova et al., 2013).

Application in Biopolymers

In the realm of biopolymer modification, phosphothiophosphoric acid-adenylate ester derivatives play a role in enhancing specific properties of biopolymers like xylan. The modification through esterification or other chemical reactions can lead to the development of biopolymer ethers and esters with tailored functionalities, useful in various industries including drug delivery and paper production (Petzold-Welcke et al., 2014).

Corrosion Inhibition

In industrial settings, particularly in the chemical and petrochemical sectors, phosphothiophosphoric acid-adenylate ester compounds are investigated for their potential as corrosion inhibitors. Their use can protect steel alloys and other metals from corrosion when in contact with aggressive environments like phosphoric acid (Khadom & Farhan, 2018).

Lubricity Additives

In the field of lubrication, esters of phosphoric acids, including phosphothiophosphoric acid-adenylate ester, are considered effective lubricity additives for high-temperature synthetic lubricating oils. Their presence can enhance the anti-wear properties and resistance to oxidation of synthetic lubricants, playing a crucial role in machinery maintenance and longevity (Barabanova et al., 1976).